Cas no 1428478-98-1 (Benzeneacetic acid, 4-cyano-3-fluoro-2-methyl-)

• Product Name: Benzeneacetic acid, 4-cyano-3-fluoro-2-methyl-
• CAS No: 1428478-98-1
• MF: C₁₀H₈FNO₂
• MW: 193.174426078796
• CID: 5001219
• Update Time: 2025-06-10

Benzeneacetic acid, 4-cyano-3-fluoro-2-methyl- Chemical and Physical Properties

Names and Identifiers

• Benzeneacetic acid, 4-cyano-3-fluoro-2-methyl-
• 4-Cyano-3-fluoro-2-methylphenylacetic acid
• (4-Cyano-3-fluoro-2-methylphenyl)acetic acid
• 2-(4-cyano-3-fluoro-2-methylphenyl)acetic acid

• Inchi： 1S/C10H8FNO2/c1-6-7(4-9(13)14)2-3-8(5-12)10(6)11/h2-3H,4H2,1H3,(H,13,14)
• InChI Key： NQUHEBRKLDCNFF-UHFFFAOYSA-N
• SMILES： FC1=C(C#N)C=CC(CC(=O)O)=C1C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 271
• XLogP3: 1.6
• Topological Polar Surface Area: 61.1

Additional information on Benzeneacetic acid, 4-cyano-3-fluoro-2-methyl-

Comprehensive Overview of Benzeneacetic acid, 4-cyano-3-fluoro-2-methyl- (CAS No. 1428478-98-1)

Benzeneacetic acid, 4-cyano-3-fluoro-2-methyl- (CAS No. 1428478-98-1) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. The molecule combines a benzeneacetic acid backbone with cyano, fluoro, and methyl substituents, making it a versatile intermediate for synthesizing bioactive molecules. Researchers often explore its potential in drug discovery, particularly for targeting enzymes or receptors where fluorinated and nitrile-containing compounds exhibit enhanced binding affinity.

The compound's 4-cyano-3-fluoro-2-methyl substitution pattern is a key focus in modern medicinal chemistry. Fluorination, a hot topic in drug design, improves metabolic stability and membrane permeability, while the cyano group (-CN) is valued for its role in hydrogen bonding and dipole interactions. These attributes align with current trends in small-molecule therapeutics, where precision modifications drive efficacy. A 2023 study highlighted similar fluorinated analogs in kinase inhibitor development, reflecting the industry's demand for structurally diverse building blocks like CAS No. 1428478-98-1.

From a synthetic chemistry perspective, Benzeneacetic acid, 4-cyano-3-fluoro-2-methyl- serves as a critical precursor for heterocyclic compounds, a class dominating 40% of FDA-approved drugs. Its reactivity allows transformations such as cyclizations or cross-coupling reactions—frequently searched topics in organic synthesis forums. The compound’s methyl group at the 2-position also introduces steric effects, a nuance discussed in recent QSAR (Quantitative Structure-Activity Relationship) studies to optimize ligand-receptor interactions.

Environmental and regulatory considerations further elevate interest in this compound. With the rise of green chemistry principles, researchers evaluate fluorinated intermediates like 1428478-98-1 for biodegradability and synthetic efficiency. Notably, its low molecular weight (compared to polymeric fluorophores) aligns with sustainable chemistry goals, a frequent query in academic and industrial forums. Regulatory databases, however, confirm its non-hazardous status under standard handling conditions, addressing common safety-related searches.

In material science, derivatives of Benzeneacetic acid, 4-cyano-3-fluoro-2-methyl- have shown promise in liquid crystal and OLED (Organic Light-Emitting Diode) applications. The cyano-fluoro motif enhances dipole moments, a property exploited in optoelectronic device engineering—a trending topic given the global push for energy-efficient displays. Patent analyses reveal analogous structures in recent filings for flexible electronics, underscoring its cross-disciplinary relevance.

Analytical characterization of this compound typically involves HPLC, NMR, and mass spectrometry, techniques widely searched by quality control professionals. Its distinct 13C NMR shifts (due to fluorine-carbon coupling) and UV absorption maxima near 260 nm are documented in spectral libraries, aiding identification—a frequent need in lab workflow optimization discussions.

Market insights indicate growing demand for CAS No. 1428478-98-1 in contract research organizations (CROs), driven by pharmaceutical outsourcing trends. Suppliers often highlight its >98% purity grade, responding to buyer concerns about impurity profiling—a critical SEO keyword in fine chemical procurement. Storage recommendations (e.g., anhydrous conditions at -20°C) are also emphasized, addressing practical user queries.

Future directions may explore its enantiomeric forms, as chirality gains traction in precision medicine. Computational modeling studies suggest that the stereocenter at the 2-methyl position could influence biological activity, a hypothesis aligning with AI-driven drug discovery trends. Such applications position Benzeneacetic acid, 4-cyano-3-fluoro-2-methyl- as a compound bridging traditional synthesis with cutting-edge technologies.